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Cat. No.: B160862

Get Quote

An In-depth Examination of a Key Sarin Degradation Product for Researchers and Drug
Development Professionals

Introduction

Isopropyl methylphosphonate (IMPA), a significant organophosphorus compound, holds a
unique position in the fields of chemistry, toxicology, and international security. While it has
applications as a chemical intermediate in the synthesis of various organophosphorus
compounds, including pesticides and pharmaceuticals, it is most notably recognized as the
primary and tell-tale hydrolysis product of the nerve agent Sarin (GB).[1][2] Its detection serves
as a definitive marker for the prior presence or use of Sarin, making its analytical chemistry and
toxicology of paramount importance to researchers, forensic scientists, and those involved in
chemical weapons disarmament and verification.[1][3] This guide provides a comprehensive
technical overview of Isopropyl methylphosphonate, from its fundamental chemical identity
to its environmental fate and analytical determination.

Part 1: Chemical Identity and Properties
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CAS Number and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 1832-54-8 to Isopropyl
methylphosphonate.[2][4] Due to its various naming conventions and common usage in
different contexts, it is also known by a wide array of synonyms. Understanding these is crucial
for comprehensive literature searches and clear communication in a multidisciplinary setting.

Common Synonyms:

IMPA[4][5]

Isopropyl methylphosphonic acid[2][4]

Monoisopropyl methylphosphonate[2][4]

O-Isopropyl hydrogen methylphosphonate[2]

Gb Acid[?2]

Phosphonic acid, P-methyl-, mono(1-methylethyl) ester[2]

Propan-2-yl hydrogen methylphosphonate[5]

Chemical and Physical Properties

Isopropyl methylphosphonate is typically a colorless to pale yellow liquid with a faint odor.[2]
It is soluble in organic solvents but has limited solubility in water.[2] The key physicochemical
properties of IMPA are summarized in the table below.
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Property Value Source

Molecular Formula C4H1103P [41[6]

Molecular Weight 138.10 g/mol [4]16]

Appearance Clear Liquid [2]
methyl(propan-2-

IUPAC Name Yi(prop o _ [4][6]
yloxy)phosphinic acid
GHZKGHQGPXBWSN-

InChl Key [2][5]

UHFFFAOYSA-N

SMILES CC(C)OP(=0)(C)O 6]

Part 2: The Link to Sarin and Degradation Pathways

The primary significance of Isopropyl methylphosphonate in the scientific and defense
communities stems from its direct relationship with the nerve agent Sarin.

Formation from Sarin Hydrolysis

Sarin (O-isopropyl methylphosphonofluoridate) is highly reactive with water (hydrolysis).[7] This
reaction breaks the phosphorus-fluorine (P-F) bond, a process that occurs rapidly, especially at
a high pH.[1] The initial and principal breakdown product of this hydrolysis is Isopropyl
methylphosphonic acid (IMPA).[1] The presence of IMPA in environmental or biological samples
is a strong indicator that Sarin was recently present, as IMPA is not commonly found in nature
otherwise.[1]

Further Degradation

IMPA itself is subject to further degradation, breaking down into methylphosphonic acid (MPA).
[1] While MPA is a stable degradation product, its presence is not as definitive an indicator of
Sarin as IMPA, because other organophosphorus compounds can also degrade to form MPA.

[1]

The degradation pathway of Sarin can be visualized as follows:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-methylphosphonate
https://www.lgcstandards.com/CN/en/Isopropyl-Hydrogen-Methylphosphonate/p/TRC-I824635
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-methylphosphonate
https://www.lgcstandards.com/CN/en/Isopropyl-Hydrogen-Methylphosphonate/p/TRC-I824635
https://cymitquimica.com/cas/1832-54-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-methylphosphonate
https://www.lgcstandards.com/CN/en/Isopropyl-Hydrogen-Methylphosphonate/p/TRC-I824635
https://cymitquimica.com/cas/1832-54-8/
https://sielc.com/Compound-Isopropyl-Methylphosphonic-Acid
https://www.lgcstandards.com/CN/en/Isopropyl-Hydrogen-Methylphosphonate/p/TRC-I824635
https://www.benchchem.com/product/b160862/docs?utm_src=pdf-body#isopropyl-methylphosphonate-a-comprehensive-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5764759/
https://en.wikipedia.org/wiki/Sarin
https://en.wikipedia.org/wiki/Sarin
https://en.wikipedia.org/wiki/Sarin
https://en.wikipedia.org/wiki/Sarin
https://en.wikipedia.org/wiki/Sarin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methylphosphonic Acid (MPA) - N\/ Furthe;rlj(ilggfsdanon )]

Hydrolysis _ Hydrolysis _

Sarin (GB) Isopropyl Methylphosphonate (IMPA)

Click to download full resolution via product page
Figure 1: Degradation pathway of Sarin to IMPA and MPA.

Part 3: Synthesis and Industrial Relevance

While most frequently discussed in the context of nerve agent degradation, Isopropyl
methylphosphonate can also be synthesized for research and industrial purposes. It serves
as a chemical intermediate in the production of various organophosphorus compounds,
including certain pesticides and pharmaceuticals.[2] One common laboratory-scale synthesis
involves the esterification of methylphosphonic acid with isopropyl alcohol under acidic
catalysis.[8]

A related compound, Diisopropyl methylphosphonate (DIMP), is a known byproduct of Sarin
production.[9] DIMP can be formed when a second molecule of isopropyl alcohol reacts with
Sarin.[1] It is also used as a simulant for Sarin and other G-series nerve agents in the testing
and calibration of detection equipment due to its similar physicochemical properties but
significantly lower toxicity.[10]

Part 4: Toxicological Profile

Isopropyl methylphosphonate exhibits moderate toxicity.[2] While significantly less toxic than
its parent compound, Sarin, appropriate safety precautions should always be taken during
handling, including the use of personal protective equipment.[2]

Toxicity Data Value Source

Oral Chronic Reference Dose

0.1 mg/kg-da 4
(RIDOC) g/kg-day [4]

500-1500 mg/kg (in animals for

Acute Toxicity (Oral LD50)
the related compound DIMP)
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Animal studies on the related compound DIMP have shown some effects on the blood and
nervous system at high levels of exposure.[11] The U.S. Environmental Protection Agency
(EPA) has concluded that DIMP is not classifiable as to its carcinogenicity in humans.[11]

Part 5: Analytical Methodologies

The accurate and sensitive detection of Isopropyl methylphosphonate is critical for verifying
exposure to Sarin and for environmental monitoring. Various analytical techniques are
employed for its quantification in different matrices such as serum, urine, and soil.[1][12]

Sample Preparation and Extraction

For soil samples, a common technique is pressurized fluid extraction (PFE) to isolate the
organophosphonates.[12] Biological samples like serum may require protein precipitation
followed by solid-phase extraction to clean up the sample before analysis.

Instrumental Analysis

Due to their non-volatile nature, alkyl phosphonic acid degradation products like IMPA often
require derivatization to make them suitable for gas chromatography (GC) analysis.[13]
However, liquid chromatography (LC) is a more direct method.

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and specific method for the quantitative analysis of IMPA in various samples.[12][14] Anion-
exchange chromatography can be particularly effective for separating these polar, acidic
compounds.[5]

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be used, often
after a derivatization step to increase the volatility of IMPA.[13]

The general workflow for the analysis of IMPA is depicted below:
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Figure 2: General analytical workflow for the determination of IMPA.

Conclusion

Isopropyl methylphosphonate is a compound of significant scientific and geopolitical
importance. Its unambiguous role as a primary degradation product of Sarin makes it a critical
analyte in forensic and environmental chemistry. A thorough understanding of its chemical

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b160862/docs?utm_src=pdf-body-img#isopropyl-methylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b160862/docs?utm_src=pdf-body#isopropyl-methylphosphonate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

properties, degradation pathways, toxicology, and analytical methodologies is essential for
researchers, drug development professionals, and those tasked with ensuring global security.
The continued development of rapid, sensitive, and field-deployable analytical techniques for
IMPA detection remains a key area of research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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